Cas no 1807253-89-9 (3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine
• CAS No: 1807253-89-9
• MF: C₆H₃ClF₃NS
• MW: 213.607929468155
• CID: 4802824
• Update Time: 2025-05-23

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3ClF3NS/c7-3-1-11-2-4(12)5(3)6(8,9)10/h1-2,12H
• InChI Key： RGUZYAXOGJXISP-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1C(F)(F)F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.5
• Topological Polar Surface Area: 13.9

Additional information on 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine (CAS No. 1807253-89-9)

3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine (CAS No. 1807253-89-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and mercapto functional groups, combined with a trifluoromethyl moiety, makes this compound a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core serves as a key scaffold for designing kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethylated compounds like 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine has surged, driven by their enhanced metabolic stability and lipophilicity—properties critical for optimizing drug candidates. This compound’s CAS No. 1807253-89-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. A growing trend in AI-assisted molecular design has further amplified interest, as computational tools predict its utility in targeting disease-specific pathways.

The synthesis of 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine involves multi-step reactions, often starting from halogenated pyridine derivatives. Its mercapto group offers a reactive handle for further derivatization, enabling the creation of sulfur-containing analogs with tailored properties. This adaptability aligns with the broader industry shift toward green chemistry, where efficient functionalization minimizes waste. Notably, its trifluoromethyl group contributes to electron-withdrawing effects, influencing the compound’s reactivity in cross-coupling reactions—a hot topic in synthetic methodology.

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In conclusion, 3-Chloro-5-mercapto-4-(trifluoromethyl)pyridine exemplifies innovation at the intersection of chemistry and life sciences. Its CAS No. 1807253-89-9 serves as a gateway to advanced research, resonating with trends like AI-driven drug discovery and eco-friendly synthesis. As industries prioritize precision and sustainability, this compound’s multifaceted utility ensures its prominence in scientific discourse.